ethyl 3-(3-aminophenyl)-1H-pyrazole-5-carboxylate
Description
Ethyl 3-(3-aminophenyl)-1H-pyrazole-5-carboxylate, commonly known as EAPC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EAPC is a pyrazole derivative that has been synthesized through a number of methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In
Scientific Research Applications
Medicinal Chemistry
Thiophene derivatives, including the compound , play a crucial role in medicinal chemistry. Researchers have identified various therapeutic properties associated with thiophene-containing molecules. These properties include:
- Anti-inflammatory : Some thiophene derivatives exhibit anti-inflammatory effects, making them potential candidates for managing inflammatory conditions .
- Anti-anxiety and Anti-psychotic : These compounds may modulate neurotransmitter pathways, impacting anxiety and mental health .
Sensing Applications
Boronic acids, a class of compounds related to thiophenes, are increasingly utilized in sensing applications. Here’s how they contribute:
- Protein Manipulation and Labelling : Researchers employ boronic acids for protein manipulation and cell labelling, aiding studies in biology and biochemistry .
Material Science
Thiophene derivatives find applications in material science:
- Microparticles : Researchers use thiophene-based microparticles for analytical methods and separation technologies .
Catalysis
While not directly related to the compound , thiophenes are also explored in catalytic applications. Their low thermal stability limits their use, but recent developments aim to overcome this challenge .
Glycobiology
Thiophenes contribute to glycobiology:
- Carbohydrate Chemistry : Organoborons, including thiophenes, play a crucial role in carbohydrate analysis, separation, protection, and activation .
Synthetic Receptors
Thiophenes serve as synthetic receptors for low molecular compounds. Researchers continue to develop novel detection methodologies and explore their applications .
properties
IUPAC Name |
ethyl 3-(3-aminophenyl)-1H-pyrazole-5-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O2/c1-2-17-12(16)11-7-10(14-15-11)8-4-3-5-9(13)6-8/h3-7H,2,13H2,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MPOQSVFICVMPKW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=NN1)C2=CC(=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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